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Compound of Interest

Compound Name: Oleyl hydroxyethyl imidazoline

Cat. No.: B1609462 Get Quote

Cost-Performance Showdown: Oleyl
Hydroxyethyl Imidazoline in Industrial
Applications
In the competitive landscape of industrial chemicals, Oleyl Hydroxyethyl Imidazoline (OHEI)

has carved out a significant niche as a versatile and cost-effective agent. This guide offers a

detailed cost-performance analysis of OHEI in its primary roles as a corrosion inhibitor,

emulsifier, and antistatic agent, drawing objective comparisons with common alternatives and

supported by experimental data. This analysis is tailored for researchers, scientists, and

professionals in drug development and material science to inform their formulation and

development decisions.

At a Glance: Performance and Cost Comparison
Oleyl Hydroxyethyl Imidazoline demonstrates a strong balance of performance and cost

across its various applications. The following tables summarize the key performance indicators

and indicative costs for OHEI and its main competitors: quaternary ammonium compounds and

fatty amines.
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Application

Key

Performance

Metric

Oleyl

Hydroxyethyl

Imidazoline

(OHEI)

Quaternary

Ammonium

Compounds

Fatty

Amines/Amine

Ethoxylates

Corrosion

Inhibition

Inhibition

Efficiency (%)

High (often

>90%)
Moderate to High Moderate to High

Emulsification
Emulsion

Stability

Good (especially

for W/O

emulsions)

Good (often for

O/W emulsions)
Variable

Antistatic

Performance

Surface

Resistivity (Ω/sq)
Effective Very Effective

Moderately

Effective

Indicative Cost

(USD/kg)
$0.80 - $8.00

$1.62 - $50+

(grade

dependent)

$1.50 - $3.00

Note: Costs are indicative and can vary based on purity, volume, and supplier.

In-Depth Analysis: Corrosion Inhibition
OHEI is widely utilized as a corrosion inhibitor, particularly in the oil and gas industry, due to its

ability to form a persistent protective film on metal surfaces.

Performance Data:

Studies have consistently shown the high efficiency of imidazoline-based inhibitors. For

instance, in a CO2-saturated 3.5% NaCl solution, an imidazoline derived from oleic acid

demonstrated superior performance compared to its corresponding oleic acid amide precursor.
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Inhibitor
Concentration

(mg/L)

Corrosion Rate

(mm/a)

Inhibition Efficiency

(%)

Blank 0 1.89 -

Oleic Acid Amide 50 0.45 76.2

Imidazoline 50 0.23 87.8

Furthermore, the modification of imidazolines into imidazoline-quaternary ammonium salts can

enhance their performance, especially in high-salinity or high-chloride environments, due to

stronger adsorption onto the metal surface. However, this often comes at a higher production

cost. Fatty amines and their ethoxylates also function as effective film-forming corrosion

inhibitors.

Logical Relationship for Corrosion Inhibition Performance:

Oleyl Hydroxyethyl
Imidazoline (OHEI)

Corrosion Inhibition
Performance

High Efficiency
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Good Film Forming

Click to download full resolution via product page

Caption: Comparative logic for corrosion inhibition.

Emulsification Performance
OHEI's amphiphilic nature, with its hydrophobic oleyl tail and hydrophilic imidazoline head,

makes it an effective emulsifier, particularly for creating stable water-in-oil (W/O) emulsions.
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Performance Characteristics:

While direct comparative data in a tabular format is scarce in publicly available literature, the

effectiveness of an emulsifier is typically evaluated based on the stability of the emulsion it

forms. OHEI is known to reduce interfacial tension significantly, facilitating the formation of fine

droplets and a stable emulsion.

In contrast, quaternary ammonium compounds are often excellent emulsifiers for oil-in-water

(O/W) emulsions. Fatty amine ethoxylates have variable emulsifying properties depending on

their degree of ethoxylation.

Experimental Workflow for Emulsion Stability Testing:

Emulsion Preparation

Stability Testing

Prepare Oil and Water Phases

Add Emulsifier (OHEI or Alternative)

Homogenize

Bottle Test
(Visual Observation)

Centrifugation
(Accelerated Separation) Particle Size Analysis Viscosity Measurement

Click to download full resolution via product page

Caption: Workflow for evaluating emulsion stability.
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Antistatic Properties: A Comparative Look
The build-up of static electricity on the surface of materials can be a significant issue in various

industries, including plastics and textiles. Antistatic agents work by increasing the surface

conductivity, allowing for the dissipation of static charges.

Performance Data:

The performance of antistatic agents is typically measured by surface resistivity. While specific

comparative data for OHEI is limited, quaternary ammonium compounds are well-documented

as highly effective antistatic agents.

Antistatic Agent Typical Surface Resistivity (Ω/sq)

Untreated Polymer > 10^12

Polymer with Quaternary Ammonium Salt 10^8 - 10^10

The effectiveness of imidazoline-based antistatics is attributed to their ability to attract moisture

to the surface, forming a conductive layer. Quaternary ammonium salts, being cationic

surfactants, are also highly effective at this and are a common choice for antistatic applications.

Experimental Protocols
1. Corrosion Inhibition - Weight Loss Method (ASTM G31)

Apparatus: Glass flasks, water bath or oven for temperature control, analytical balance.

Materials: Metal coupons (e.g., carbon steel), corrosive fluid (e.g., 3.5% NaCl solution

saturated with CO2), inhibitor solutions of varying concentrations.

Procedure:

Clean and weigh the metal coupons.

Immerse the coupons in the corrosive fluid with and without the inhibitor at a specified

temperature for a set duration (e.g., 24 hours).
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After the immersion period, remove, clean, and re-weigh the coupons.

Calculate the corrosion rate and inhibition efficiency.

2. Corrosion Inhibition - Electrochemical Impedance Spectroscopy (EIS)

Apparatus: Potentiostat with a frequency response analyzer, three-electrode electrochemical

cell (working electrode, reference electrode, counter electrode).

Procedure:

Immerse the working electrode (metal sample) in the test solution (with and without

inhibitor).

Apply a small amplitude AC voltage over a range of frequencies.

Measure the impedance of the system.

Model the impedance data using an equivalent electrical circuit to determine parameters

like charge transfer resistance, which is inversely proportional to the corrosion rate.

3. Emulsion Stability - Bottle Test

Procedure:

Prepare emulsions with different emulsifiers at various concentrations.

Place the emulsions in graduated cylinders or test tubes.

Observe and record the volume of the separated water or oil phase at regular intervals.

A more stable emulsion will show less separation over time.

4. Antistatic Performance - Surface Resistivity (ASTM D257)

Apparatus: Surface resistivity meter with a concentric ring electrode.

Procedure:
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Prepare polymer samples treated with the antistatic agents.

Condition the samples at a specific temperature and humidity.

Place the electrode on the surface of the sample and apply a voltage.

Measure the resistance and calculate the surface resistivity in ohms per square (Ω/sq).

Conclusion
Oleyl Hydroxyethyl Imidazoline presents a compelling option for various industrial

applications due to its multifunctional nature and favorable cost-performance ratio. As a

corrosion inhibitor, it demonstrates high efficiency, often outperforming its amide precursors.

While it is an effective emulsifier for water-in-oil systems, alternatives like quaternary

ammonium compounds may be more suitable for oil-in-water emulsions. In the realm of

antistatic agents, while OHEI is effective, quaternary ammonium salts are a more established

and potent option. The choice of chemical will ultimately depend on the specific requirements of

the application, including the operating environment, desired performance level, and economic

considerations. The experimental protocols outlined provide a framework for conducting

objective in-house comparisons to guide the selection process.

To cite this document: BenchChem. [cost-performance analysis of oleyl hydroxyethyl
imidazoline in industrial applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1609462#cost-performance-analysis-of-oleyl-
hydroxyethyl-imidazoline-in-industrial-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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